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Compound of Interest

Compound Name: Siais100 tfa

Cat. No.: B15543543

This document provides a comprehensive operational and disposal plan for SIAIS100 TFA, a
potent BCR-ABL PROTAC degrader used in chronic myeloid leukemia (CML) research.[1][2][3]
Due to the hazardous nature of the trifluoroacetic acid (TFA) component, adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. This guide is
intended for researchers, scientists, and drug development professionals.

l. Pre-Disposal Safety and Handling

Before beginning any procedure that will generate SIAIS100 TFA waste, a thorough risk
assessment is essential. All waste, including contaminated personal protective equipment
(PPE), should be treated as hazardous chemical waste.

Key Handling Procedures:

Always handle SIAIS100 TFA inside a properly functioning chemical fume hood.[4]

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(nitrile for low volume, butyl rubber or Viton for high volume), safety goggles, and a lab coat.

[5]
» Avoid inhalation of vapor or mist.

e Prevent contact with skin and eyes. In case of contact, flush the affected area with copious
amounts of water for at least 15 minutes and seek immediate medical attention.
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» Store the compound in a cool, dry, well-ventilated area away from incompatible materials
such as bases, oxidizers, and metals.

Il. Quantitative Data: Properties of Trifluoroacetic
Acid (TFA)

The primary hazardous component for disposal considerations is Trifluoroacetic Acid (TFA).

Property Value Source(s)
CAS Number 76-05-1

Molecular Formula C2HF30:2

Molecular Weight 114.02 g/mol

Appearance Colorless liquid

Odor Sharp, pungent

Boiling Point 72 °C (161.6 °F)

Melting Point -15°C (5 °F)

pH 2 (100 g/L aqueous solution)
Vapor Pressure 107 mmHg at 25 °C
Solubility Miscible with water

lll. Experimental Protocol: Neutralization of Small
Spills

This protocol is for small spills of SIAIS100 TFA. For larger spills (>500 mL), evacuate the area
and contact your institution's Environmental Health and Safety (EHS) office immediately.

Materials:
e Sodium carbonate or other suitable neutralizing agent

 Inert absorbent material (e.g., vermiculite, sand)
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o Appropriate PPE (gloves, goggles, lab coat)

e Hazardous waste container

Procedure:

o Ensure the spill area is well-ventilated.

o Carefully neutralize the spill by slowly adding sodium carbonate until bubbling ceases.
o Absorb the neutralized mixture with an inert material.

» Place the absorbed material into a designated hazardous waste container.

o Wipe the area with a damp cloth and decontaminate the surface.

» Dispose of all contaminated materials, including PPE, as hazardous waste.

IV. Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
SIAIS100 TFA waste.
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SIAIS100 TFA Disposal Workflow
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Caption: Workflow for the safe disposal of SIAIS100 TFA waste.
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V. Step-by-Step Disposal Procedures

o Segregation: All waste containing SIAIS100 TFA must be segregated as hazardous chemical
waste. Do not mix with other waste streams unless compatibility has been confirmed. It is
crucial to keep it separate from incompatible materials like alkalines and oxidizers.

e Containerization:

o Use a designated, compatible container for waste collection, such as glass or
polyethylene. Do not use metal containers.

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name
"SIAIS100 Trifluoroacetate”. Avoid using abbreviations.

o Keep the container tightly closed when not in use.
e Storage:
o Store the waste container in a designated satellite accumulation area.
o The storage area should be cool, dry, and well-ventilated.
o Ensure the storage location is away from incompatible substances.
» Final Disposal:
o Do not pour SIAIS100 TFA waste down the drain.

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal.

Disclaimer: This guide is based on general principles of laboratory safety and information
regarding Trifluoroacetic Acid. It is not a substitute for the official Safety Data Sheet (SDS) for
SIAIS100 TFA, which should be consulted for specific handling and disposal instructions.
Always adhere to your institution's specific safety protocols and guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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